2-[3-phenyl-5-(3-pyridinyl)-1H-pyrazol-4-yl]-1H-benzimidazole

• IUPAC Name: 2-(5-phenyl-3-pyridin-3-yl-1H-pyrazol-4-yl)-1H-benzimidazole
• InChI: InChI=1S/C21H15N5/c1-2-7-14(8-3-1)19-18(20(26-25-19)15-9-6-12-22-13-15)21-23-16-10-4-5-11-17(16)24-21/h1-13H,(H,23,24)(H,25,26)
• InChI Key: FZECCCCODNTJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NN2)C3=CN=CC=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C21H15N5
• Molecular Weight: 337.4 g/mol

Description

2-[3-phenyl-5-(3-pyridinyl)-1H-pyrazol-4-yl]-1H-benzimidazole is a heterocyclic compound that belongs to the class of pyrazolopyrimidines and benzimidazoles. These compounds are known for their diverse range of biological activities and serve as core structures in medicinal chemistry for drug development (Shaaban, 2008).

Synthesis Analysis

The compound can be synthesized through various methods, including one-pot synthesis or multi-component reactions. One study demonstrated a novel one-pot synthesis approach for related heterocyclic compounds, which might be adaptable for the synthesis of the target compound (Özdemir et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using techniques such as X-ray diffraction, DFT calculations, and spectroscopic methods (FT-IR, NMR, UV-Vis, Mass spectroscopy), providing insights into their geometric parameters, vibrational wavenumbers, and chemical shifts (Özdemir et al., 2015).

Chemical Reactions and Properties

These compounds typically engage in various chemical reactions due to their rich functional groups. They have been used as intermediates for the synthesis of other complex molecules and have shown to interact with biomolecules, indicating their potential as pharmacological agents (Singla et al., 2017).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline form can be deduced from their structural characteristics and synthesis conditions. While specific data for the target compound may not be available, related compounds provide a reference framework for what might be expected (Özdemir et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and potential interactions with biological targets, are essential for understanding the compound's utility in medicinal chemistry. Studies have shown that benzimidazole and pyrazolopyrimidine derivatives exhibit a range of biological activities, suggesting the significance of the compound (Shaaban, 2008).

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It’s worth noting that pyrazole derivatives have been shown to interact with their targets, leading to changes that result in their antileishmanial and antimalarial activities .

Biochemical Pathways

Given the noted antileishmanial and antimalarial activities of similar compounds, it can be inferred that this compound may affect pathways related to these diseases .

Result of Action

The noted antileishmanial and antimalarial activities suggest that the compound may have significant effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, as well as the development of new synthesis methods.

Biochemical Analysis

Biochemical Properties

It’s possible that it interacts with various enzymes, proteins, and other biomolecules, but specific interactions have not been identified

Cellular Effects

It may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

The temporal effects of “2-[3-phenyl-5-(3-pyridinyl)-1H-pyrazol-4-yl]-1H-benzimidazole” in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been well-studied

Dosage Effects in Animal Models

The effects of different dosages of “this compound” in animal models have not been well-studied